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Compound of Interest

1-Nitropropan-2-amine
Compound Name:
hydrochloride

Cat. No.: B11742568

Get Quote

Executive Summary & Strategic Context

1-Nitropropan-2-amine hydrochloride (CAS: N/A for specific salt; Free base related CAS:

19345-42-7) is a critical aliphatic nitroamine intermediate. It serves as a precursor for 1,2-
diamines and is a structural analog to amphetamine derivatives, albeit with distinct electronic
properties due to the nitro group.

The Core Challenge: The free base, 1-nitropropan-2-amine, is thermally unstable. It undergoes
a retro-Michael reaction (retro-aza-Henry type process) to revert to 1-nitropropene and
ammonia upon heating or prolonged storage. Consequently, the hydrochloride salt is the
requisite form for isolation, storage, and analysis.

This guide provides the definitive spectroscopic data to distinguish this compound from its
regioisomer (2-nitropropan-1-amine) and validates the successful formation of the stable salt
species.

Synthesis & Stabilization Logic
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To understand the spectra, one must understand the origin of the sample. The synthesis relies
on the Michael addition of ammonia to 1-nitropropene, followed by immediate acidification.

Mechanistic Pathway (Graphviz)
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Figure 1: The stabilization pathway. The free base is a transient intermediate that must be
kinetically trapped as the hydrochloride salt to prevent retro-Michael decomposition.

Spectroscopic Data: 1-Nitropropan-2-amine HCI
A. Infrared Spectroscopy (FT-IR)

The IR spectrum confirms the presence of the nitro group and the ammonium salt. The
absence of the

stretch (approx. 1650 cm~1) confirms the consumption of the starting material (1-nitropropene).
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] Wavenumber ) .
Functional Group ( 1 Intensity Assignment /| Notes
cm-
stretching. Overlaps
Ammonium (N-H) 2800 — 3100 Broad, Strong with C-H stretches.
Characteristic
"ammonium band."
_ Asymmetric
Nitro (
1555 - 1565 Strong stretch. Key identifier
) :
for nitroalkanes.
Nitro ( Symmetric
1370 - 1380 Strong
) stretch.
Ammonium (N-H) 1500 — 1520 Medium bending
(deformation).
C-H stretching (often
Alkyl (C-H) 2900 — 2980 Medium

obscured by

ammonium band).

B. Nuclear Magnetic Resonance (*H NMR)

Solvent: DMSO-des or D20 (Note: In D20, exchangeable NH protons will not be visible).

Structural Formula:
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ammonium

group.

Visible in
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disappears
in D20.

Broad due

8.00-8.50 Broads 3H -

to
quadrupole

relaxation.

Critical Validation Point: The chemical shift of the methylene group (Proton a) is the diagnostic
signal. In nitroalkanes,

-protons typically resonate at 4.3—-4.5 ppm. The presence of the adjacent ammonium salt pulls
this further downfield to the 4.8-5.1 ppm range.

C. **C NMR Data

Solvent: DMSO-ds

Shift (
Carbon Assignment
» PpmM)
Cl 75.0 — 78.0 (Nitro-alpha carbon is
significantly deshielded).
Cc2 46.0 — 49.0 (Methine carbon attached to
nitrogen).
C3 15.0-18.0

(Methyl group).

Comparative Analysis: Distinguishing Isomers
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A common error in synthesis (especially nitration of propane) is the formation of the
regioisomer 2-nitropropan-1-amine.

Isomer Distinction Logic (Graphviz)
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Figure 2: NMR Decision Tree for Isomer Identification.

Comparison Table
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) )
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Mid-field H

) )
Methyl (

Doublet Doublet
)
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Michael Addn.[1] (Nitropropene
Svnthesis Oridi i Reduction of 2-nitro-1-propene
nthesis Origin
Y J (rare) or Nitration

Experimental Protocol: Synthesis & Analysis

Standard Operating Procedure (SOP) for validation.

Step 1: Synthesis (Michael Addition)

e Preparation: Dissolve 1-nitropropene (10 mmol) in anhydrous ether (20 mL) under

atmosphere. Cool to -10°C.

« Addition: Bubble anhydrous ammonia gas through the solution for 15 minutes, or add a
stoichiometric amount of ammonia in methanol dropwise.

e Observation: The solution may darken slightly. Caution: Exothermic.

 Acidification (Critical): Immediately add 2M HCI in diethyl ether (12 mmol) dropwise. A white
precipitate should form instantly.
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o Why? Immediate acidification traps the amine before it can revert to the starting material.

Isolation: Filter the white solid under inert atmosphere (argon/nitrogen) to avoid moisture
absorption (hygroscopic). Wash with cold ether.

Step 2: Sample Preparation for NMR

Solvent Choice: Use DMSO-ds for the best resolution of the ammonium protons. Use D20 if
the salt is not fully soluble in DMSO, but note the loss of NH peaks.

Concentration: Prepare a ~10 mg/mL solution.

Reference: Calibrate to residual solvent peak (DMSO quintet at 2.50 ppm).

Step 3: Spectral Verification

Check 1: Verify disappearance of alkene protons (6.0-7.5 ppm range). If present, starting
material remains or retro-Michael occurred.

Check 2: Integrate the downfield signal (4.8-5.1 ppm). It must integrate to 2 protons relative
to the methyl doublet (3 protons).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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